Cas no 286465-87-0 (H-ASP-ASN-GLN-OH)

• Product Name: H-ASP-ASN-GLN-OH
• CAS No: 286465-87-0
• MF: C₁₃H₂₁N₅O₈
• MW: 375.334542989731
• CID: 2097741
• Update Time: 2025-06-11

H-ASP-ASN-GLN-OH Chemical and Physical Properties

Names and Identifiers

• H-Asp-Asn-Gln-OH
• Asp-Asn-Gln
• Aspartyl-asparaginyl-glutamine
• L-Aspartyl-L-asparaginyl-L-glutamine
• CID 124356841
• L-Glutamine, L-α-aspartyl-L-asparaginyl-
• H-ASP-ASN-GLN-OH

• Inchi： 1S/C13H21N5O8/c14-5(3-10(21)22)11(23)18-7(4-9(16)20)12(24)17-6(13(25)26)1-2-8(15)19/h5-7H,1-4,14H2,(H2,15,19)(H2,16,20)(H,17,24)(H,18,23)(H,21,22)(H,25,26)/t5-,6-,7-/m0/s1
• InChI Key： ATYWBXGNXZYZGI-ACZMJKKPSA-N
• SMILES： O=C([C@H](CC(N)=O)NC([C@H](CC(=O)O)N)=O)N[C@H](C(=O)O)CCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 593
• Topological Polar Surface Area: 245

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 1019.2±65.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

H-ASP-ASN-GLN-OH Security Information

• Storage Condition：-15°C

Additional information on H-ASP-ASN-GLN-OH

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 286465-87-0 and H-ASP-ASN-GLN-OH

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 286465-87-0 and the peptide H-ASP-ASN-GLN-OH have garnered significant attention due to their potential therapeutic applications. This research brief aims to synthesize the latest findings related to these molecules, providing a comprehensive overview of their roles in drug development and biological studies.

The compound 286465-87-0, a small molecule with unique chemical properties, has recently been investigated for its potential as a modulator of key biological pathways. Recent studies have highlighted its ability to interact with specific protein targets, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The precise mechanism of action and pharmacokinetic profile of 286465-87-0 are currently under rigorous investigation, with preliminary data suggesting high selectivity and low toxicity.

On the other hand, the tripeptide H-ASP-ASN-GLN-OH has emerged as a critical component in peptide-based therapeutics. Its structural stability and biocompatibility make it an ideal candidate for drug delivery systems and as a building block for more complex peptide constructs. Recent research has demonstrated its efficacy in enhancing cellular uptake and improving the bioavailability of conjugated drugs. Furthermore, its role in modulating immune responses has been explored, with promising results in preclinical models of autoimmune diseases.

One of the most notable advancements in this area is the development of novel synthetic methodologies for the efficient production of H-ASP-ASN-GLN-OH. Researchers have optimized solid-phase peptide synthesis (SPPS) techniques to achieve high yields and purity, addressing previous challenges related to scalability and cost-effectiveness. These innovations are expected to accelerate the translation of peptide-based therapies from the laboratory to clinical applications.

In addition to their individual applications, the combination of 286465-87-0 and H-ASP-ASN-GLN-OH has been explored in synergistic therapeutic strategies. For instance, recent studies have investigated the co-administration of these molecules to enhance drug targeting and reduce off-target effects. Preliminary results indicate that the combination could significantly improve therapeutic outcomes in complex diseases such as metastatic cancer, where traditional monotherapies often fall short.

Despite these promising developments, several challenges remain. The long-term safety profiles of both 286465-87-0 and H-ASP-ASN-GLN-OH need to be thoroughly evaluated in clinical trials. Additionally, the optimization of formulation and delivery systems to ensure stability and efficacy in vivo is an ongoing area of research. Addressing these challenges will be crucial for the successful commercialization and widespread adoption of these molecules in clinical practice.

In conclusion, the latest research on 286465-87-0 and H-ASP-ASN-GLN-OH underscores their potential as valuable tools in chemical biology and pharmaceutical development. Continued investment in research and innovation will be essential to unlock their full therapeutic potential and address unmet medical needs. This brief serves as a timely update for professionals in the field, highlighting key advancements and future directions in this exciting area of study.